2-(6-methyl-1-benzofuran-3-yl)-N-(5-methyl-3-isoxazolyl)acetamide

• IUPAC Name: 2-(6-methyl-1-benzofuran-3-yl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• InChI: InChI=1S/C15H14N2O3/c1-9-3-4-12-11(8-19-13(12)5-9)7-15(18)16-14-6-10(2)20-17-14/h3-6,8H,7H2,1-2H3,(H,16,17,18)
• InChI Key: GRYCRKZEFKMPEO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C(=CO2)CC(=O)NC3=NOC(=C3)C
• Molecular Formula: C15H14N2O3
• Molecular Weight: 270.28 g/mol

Description

2-(6-methyl-1-benzofuran-3-yl)-N-(5-methyl-3-isoxazolyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various areas of research. This compound is also known as PNU-282987 and is a selective agonist for α7 nicotinic acetylcholine receptors.

Mechanism of Action

2-(6-methyl-1-benzofuran-3-yl)-N-(5-methyl-3-isoxazolyl)acetamide is a selective agonist for α7 nicotinic acetylcholine receptors. When this compound binds to these receptors, it causes the receptors to open and allow the influx of calcium ions into the cell. This influx of calcium ions can lead to various physiological effects, including the release of neurotransmitters such as dopamine and glutamate.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, some studies have suggested that this compound may have neuroprotective effects and can improve cognitive function in animal models. Additionally, this compound may have potential applications in the treatment of various neurological disorders, including Alzheimer's disease and schizophrenia.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(6-methyl-1-benzofuran-3-yl)-N-(5-methyl-3-isoxazolyl)acetamide in lab experiments is its selectivity for α7 nicotinic acetylcholine receptors. This selectivity allows researchers to study the effects of this compound on these receptors without affecting other receptors in the brain. However, one limitation of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 2-(6-methyl-1-benzofuran-3-yl)-N-(5-methyl-3-isoxazolyl)acetamide. One direction is to further study the mechanism of action of this compound and its effects on α7 nicotinic acetylcholine receptors. Another direction is to investigate the potential applications of this compound in the treatment of neurological disorders, including Alzheimer's disease and schizophrenia. Additionally, researchers can explore the potential of this compound as a tool for studying the role of α7 nicotinic acetylcholine receptors in various physiological processes.

Synthesis Methods

The synthesis method of 2-(6-methyl-1-benzofuran-3-yl)-N-(5-methyl-3-isoxazolyl)acetamide involves a series of chemical reactions. The first step involves the synthesis of 6-methylbenzofuran-3-carbaldehyde, which is then reacted with hydroxylamine to produce 6-methylbenzofuran-3-carboxylic acid hydroxamic acid. This compound is then reacted with thionyl chloride to produce the corresponding acid chloride, which is then reacted with 5-methylisoxazole-3-amine to produce the final product, this compound.

Scientific Research Applications

2-(6-methyl-1-benzofuran-3-yl)-N-(5-methyl-3-isoxazolyl)acetamide has potential applications in various areas of scientific research. One of the most promising applications is in the field of neuroscience, where it can be used to study the α7 nicotinic acetylcholine receptors. These receptors are involved in various physiological processes, including learning and memory, attention, and sensory processing. By studying the mechanism of action and physiological effects of this compound, researchers can gain a better understanding of the role of α7 nicotinic acetylcholine receptors in these processes.